N-(2-tert-butylphenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol
• IUPAC Name: N-(2-tert-butylphenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C17H18N4O/c1-17(2,3)12-7-4-5-8-13(12)19-16(22)14-11-15-18-9-6-10-21(15)20-14/h4-11H,1-3H3,(H,19,22)
• InChI Key: IAGSDDLXACLNNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=NN3C=CC=NC3=C2

Description

N-(2-tert-butylphenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrimidine family

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-tert-butylphenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide typically involves the reaction of 2-aminopyrazole with a suitable aldehyde or ketone to form the pyrazolo[1,5-a]pyrimidine core. This intermediate is then reacted with 2-tert-butylphenyl isocyanate to yield the final product. The reaction conditions often include the use of solvents such as dimethylformamide or acetonitrile and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-tert-butylphenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the pyrazole ring, using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halogens, alkylating agents, and other electrophiles under various conditions, including the presence of catalysts or bases.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while reduction may produce amine or alcohol derivatives. Substitution reactions can introduce various functional groups onto the pyrazole ring.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown potential as an inhibitor of various enzymes and receptors, making it a candidate for drug development.

Medicine: The compound has been investigated for its anticancer, anti-inflammatory, and antimicrobial properties.

Industry: It is used in the development of new materials, such as fluorescent probes and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of N-(2-tert-butylphenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of these targets by binding to their active sites or allosteric sites, thereby modulating their function. The pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

N-(2-tert-butylphenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide can be compared with other similar compounds, such as:

Pyrazolo[3,4-d]pyrimidine: Known for its anticancer and anti-inflammatory properties.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Studied for its potential as a CDK2 inhibitor.

Pyrazolo[1,5-a]pyrimidine derivatives: Used in the development of fluorescent probes and materials for organic electronics.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it a valuable compound for various applications.